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Compound of Interest

Compound Name: ACT-335827

Cat. No.: B605164

This document provides crucial safety and logistical information for the handling and disposal
of ACT-335827, a potent and selective orexin OX1 receptor antagonist intended for laboratory
research use only.[1] Researchers, scientists, and drug development professionals should
strictly adhere to these guidelines to ensure personal safety and maintain a secure laboratory
environment. Given that comprehensive toxicological properties may not be fully known, ACT-
335827 should be handled as a potentially hazardous substance.

Compound Identification and Properties

A summary of the key quantitative data for ACT-335827 is presented below for easy reference.
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Property Value

(aR,19)-1-[(3,4-Dimethoxyphenyl)methyl]-3,4-
Chemical Name dihydro-6,7-dimethoxy-N-(1-methylethyl)-a-

phenyl-2(1H)-isoquinolineacetamide

CAS Number 1354039-86-3

Molecular Formula C31H38N205

Molecular Weight 518.64 g/mol

Purity >98% (HPLC)

Storage Store at -20°C

Solubility Soluble to 100 mM in DMSO and ethanol

Data sourced from Tocris Bioscience and MedChemExpress.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all procedures involving ACT-335827. The
following table outlines the minimum required PPE for handling this compound in a laboratory
setting.[2]
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Nitrile Gloves

Wear two pairs of disposable
nitrile gloves.[2][3] Change
gloves immediately if they
become contaminated or torn,
and always after each use.[3]
Wash hands thoroughly after

removing gloves.

Eyes

Safety Goggles

Chemical splash goggles are
required to protect against
splashes.[4][5] Safety glasses
with side shields may be
acceptable for low-risk
procedures, but a full

assessment is necessary.[2]

Face

Face Shield

A face shield should be worn in
addition to safety goggles
during activities with a high risk
of splashing, such as
preparing stock solutions or

handling larger quantities.[2][4]

Body

Laboratory Coat

A fully buttoned lab coat is
mandatory to protect skin and
clothing from spills.[4] For
procedures with a higher
splash risk, a chemical-
resistant or disposable gown
should be worn over the lab
coat.[3]

Feet

Closed-Toe Shoes

Appropriate closed-toe shoes
must be worn to prevent
injuries from dropped objects

or spills.[4]
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Experimental Protocols: Step-by-Step Guidance
Receipt and Inspection of ACT-335827

 Inspect External Packaging: Upon receiving the shipment, carefully examine the external
packaging for any signs of damage or leakage.

Don Initial PPE: Before opening the package, put on a lab coat, safety glasses, and a single
pair of nitrile gloves.[3]

Unpack in a Designated Area: Open the shipping container in a controlled environment,
preferably within a chemical fume hood or on a disposable bench liner.[3]

Verify Compound Identity: Confirm that the compound name and CAS number on the vial
match your order details.[3]

Inspect Primary Container: Check the vial for any damage or compromised seals.

Preparation of Stock Solutions

o Assemble Materials: Gather all necessary equipment, including the vial of ACT-335827,
appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.

Don Full PPE: Wear a lab coat, double nitrile gloves, and chemical splash goggles.[3]

Perform Calculations: Calculate the required mass of the compound and the volume of
solvent needed to achieve the desired stock concentration.

Weighing the Compound: If working with a solid form, weigh the compound in a chemical
fume hood or a ventilated balance enclosure.

Dissolution: Add the appropriate volume of solvent to the vial or a new sterile tube containing
the weighed compound. Cap securely and vortex or sonicate as needed to ensure complete
dissolution.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling ACT-335827 from receipt
to disposal.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b605164?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_SP_inhibitor_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_SP_inhibitor_1.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_SP_inhibitor_1.pdf
https://www.benchchem.com/product/b605164?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_SP_inhibitor_1.pdf
https://www.benchchem.com/product/b605164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Receipt and Inspection

Store at -20°C

S — ——

Proceed to Preparation

Stock Solutlo‘? Preparation

Gather Materials

Label and Store Stock

Proceed to Experiment

Experimie’ntal Use

Retrieve Stock Solution

Prepare Working Solutions

Conduct Experiment

Generate Waste

\ Waste Disposal
v

Record Data
[Solld Waste (Gloves, TubesD E_lquld Waste (Solutions) [Sharps Waste (Need\esD

E:)\spose via Hazardous Waste ProgranD

Segregate Waste

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling ACT-335827.
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Disposal Plan

Proper disposal of ACT-335827 and associated waste is critical to prevent environmental

contamination and ensure safety. All waste must be handled as hazardous chemical waste.[6]

Waste Type

Disposal Procedure

Solid Waste

Collect all contaminated solid waste, including
gloves, pipette tips, tubes, and bench liners, in a
designated and clearly labeled hazardous waste

container.[3]

Liquid Waste

Dispose of unused solutions and contaminated
solvents in a designated hazardous liquid waste

container. Do not pour down the drain.

Sharps Waste

Dispose of any contaminated needles, syringes,
or other sharps in a designated, puncture-
resistant sharps container for chemically

contaminated sharps.[3]

Empty Vials

Empty vials that once contained ACT-335827
should be treated as hazardous waste and

disposed of in the solid waste container.

All waste containers must be properly labeled with a hazardous waste tag and disposed of

through your institution's Environmental Health and Safety (EHS) department.[6]

Logical Relationship for Disposal Decisions

The following diagram outlines the decision-making process for the proper segregation and

disposal of waste generated during the handling of ACT-335827.
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Caption: Decision tree for ACT-335827 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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